Cas no 96084-40-1 (Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-)

• Product Name: Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-
• CAS No: 96084-40-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD08757930
• CID: 4356822
• PubChem ID: 9877614
• Update Time: 2025-05-21

Benzoic acid, 4-[[(1-methylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-
• 4-((isopropylamino)methyl)benzoic acid
• 96084-40-1
• 4-[(propan-2-ylamino)methyl]benzoic Acid
• DTXSID601257292
• CS-0366182
• NCGC00340793-01
• A1-19555
• SCHEMBL9911525
• STK512062
• 4-[[(1-Methylethyl)amino]methyl]benzoic acid
• AKOS001481077
• AB01333385-02
• 4-[(ISOPROPYLAMINO)METHYL]BENZOIC ACID

• MDL： MFCD08757930
• Inchi： 1S/C11H15NO2/c1-8(2)12-7-9-3-5-10(6-4-9)11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
• InChI Key： VTPDRIAWGUXLMR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNC(C)C)C=C1

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-

Research Brief on Benzoic acid, 4-[[(1-methylethyl)amino]methyl]- (CAS: 96084-40-1): Recent Advances and Applications

Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-, with the CAS number 96084-40-1, is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the incorporation of an isopropylamino methyl group at the para position of the benzoic acid ring, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a pharmacophore in drug design, its role in modulating biological pathways, and its utility in synthetic chemistry.

One of the key areas of research involving this compound is its application in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-, exhibit potent inhibitory activity against specific enzyme targets involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its therapeutic potential, recent research has highlighted the compound's role in chemical synthesis. A 2024 paper in Organic Letters detailed a novel catalytic method for the efficient synthesis of Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-, using a palladium-based catalyst. This method offers a scalable and environmentally friendly approach to producing the compound, addressing previous challenges related to yield and purity. The study also explored the compound's reactivity in various coupling reactions, underscoring its versatility as a building block in organic synthesis.

Further investigations into the biological activity of this compound have revealed its potential in targeting neurodegenerative diseases. A preclinical study conducted in 2023 and published in ACS Chemical Neuroscience investigated the neuroprotective effects of Benzoic acid, 4-[[(1-methylethyl)amino]methyl]-, in models of Alzheimer's disease. The findings indicated that the compound could mitigate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease. These results suggest a promising avenue for future research into neurodegenerative therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Benzoic acid, 4-[[(1-methylethyl)amino]methyl]- and its derivatives. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are critical for its transition from bench to bedside. Researchers are actively exploring structural modifications and formulation strategies to overcome these limitations, as highlighted in a 2024 review article in Drug Discovery Today.

In conclusion, Benzoic acid, 4-[[(1-methylethyl)amino]methyl]- (CAS: 96084-40-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to synthetic chemistry, underscore its potential to contribute to advancements in medicine and science. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for future innovations in the field.